Cas no 2228713-03-7 (tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate)

• Product Name: tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate
• CAS No: 2228713-03-7
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6290745
• PubChem ID: 165832653
• Update Time: 2025-06-28

tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate
• EN300-1885533
• 2228713-03-7
• tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propyl)carbamate

• Inchi： 1S/C14H24N4O2/c1-14(2,3)20-13(19)16-8-9(15)7-12-10-5-4-6-11(10)17-18-12/h9H,4-8,15H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： YDVFYYAUJLTMKG-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C2=C(CCC2)NN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate

Compound Introduction: tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate (CAS No: 2228713-03-7)

The compound tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate, identified by its CAS number 2228713-03-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structure and functional groups, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

At the core of this compound's molecular architecture lies a cyclopentacpyrazole moiety, a heterocyclic system known for its versatile biological activities. The cyclopentacpyrazole ring is fused with an amino group and a propyl chain, which is further modified by a carbamate group. This structural configuration endows the compound with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The tert-butyl group attached to the carbamate moiety not only enhances the stability of the compound but also influences its solubility and metabolic pathways. This modification is particularly crucial in pharmaceutical applications, where bioavailability and pharmacokinetic profiles play a pivotal role in determining the efficacy of a drug. The presence of the 2-amino-3-substituted propyl chain further contributes to the compound's reactivity and potential interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies have indicated that the cyclopentacpyrazole scaffold can engage with various protein targets, suggesting its potential as an antagonist or agonist in modulating signaling pathways associated with inflammation, pain, and neurodegeneration. These findings align with emerging research trends that emphasize the role of heterocyclic compounds in developing novel therapeutics.

In vitro studies have demonstrated that tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate exhibits significant binding affinity to certain enzymes and receptors. For instance, preliminary data suggest that it may interact with cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, its structural similarity to known pharmacophores has led researchers to explore its potential as a lead compound for developing new anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the sophistication of modern chemical methodologies but also underscore the challenges faced in producing such intricate structures on an industrial scale.

From a medicinal chemistry perspective, the development of novel carbamate derivatives has been an area of intense research due to their broad spectrum of biological activities. The carbamate group in tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate serves as a key pharmacophore that can modulate enzyme activity and receptor binding. This has prompted investigations into its potential applications in treating neurological disorders, cardiovascular diseases, and metabolic conditions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging high-throughput screening technologies and virtual screening methods, researchers can rapidly identify analogs with enhanced potency and selectivity. Such approaches are particularly valuable in identifying compounds that can overcome resistance mechanisms associated with existing therapies.

The pharmacokinetic properties of tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate are also under active investigation. Studies using preclinical models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These data are crucial for optimizing dosing regimens and minimizing potential side effects. Additionally, efforts are underway to explore formulation strategies that can enhance oral bioavailability and target-specific delivery systems.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way new compounds are identified and optimized. By analyzing large datasets containing structural information and biological activity data, computational models can predict the properties of novel molecules with remarkable accuracy. This approach has already been applied to tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate, providing valuable insights into its potential therapeutic applications.

In conclusion,tert-butyl N-(2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propyl)carbamate (CAS No: 2228713-03-7) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further exploration in drug discovery. With ongoing research focused on elucidating its biological activities and optimizing its pharmacokinetic properties,this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.